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Abstract
C.I. Acid Red 138, a sulfonated monoazo dye, is a synthetic colorant with established

applications in the textile and leather industries. Its chemical properties as an anionic dye

suggest a potential for use in histological staining, particularly as a cytoplasmic counterstain, by

binding to cationic proteins within tissue samples. This technical guide explores the theoretical

basis for the application of C.I. Acid Red 138 in histology, outlines a framework for its

validation, and provides hypothetical protocols based on the principles of acid dye staining.

Due to a lack of established and validated histological protocols for this specific dye, this

document serves as a foundational resource for researchers interested in investigating its

efficacy and potential benefits in tissue-based studies.

Introduction to C.I. Acid Red 138
C.I. Acid Red 138, also known by its Colour Index number 18073 and CAS number 15792-43-

5, is an acid dye characterized by its red hue.[1] Its molecular formula is C₃₀H₃₇N₃Na₂O₈S₂.[1]

As a sulfonated azo dye, it is readily soluble in water.[2] The primary industrial applications of

C.I. Acid Red 138 are in the dyeing of protein-based materials such as wool, silk, and nylon.[1]

[2]

In the context of histology, the term "acid dye" refers to an anionic dye that carries a net

negative charge. These dyes are attracted to and form ionic bonds with cationic (positively
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charged) tissue components. The most abundant cationic molecules in most cells are proteins,

which are prevalent in the cytoplasm, muscle fibers, collagen, and red blood cells. This

principle forms the basis for the use of common acid dyes like Eosin in the hematoxylin and

eosin (H&E) staining method, where it provides a pink to red counterstain to the blue-purple

hematoxylin-stained nuclei.

Mechanism of Staining
The staining mechanism of an acid dye like C.I. Acid Red 138 in biological tissues is primarily

based on electrostatic interactions. The negatively charged sulfonate groups (-SO₃⁻) on the

dye molecule are attracted to positively charged amino groups (-NH₃⁺) present on amino acid

residues (such as lysine and arginine) of cellular proteins.

The proposed mechanism for C.I. Acid Red 138 staining can be visualized as follows:
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Tissue Section
(Positively Charged Proteins)

Stained Tissue Section
(Red Cytoplasm)

Ionic Bonding

C.I. Acid Red 138 Solution
(Anionic Dye Molecules)
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Tissue Preparation

Staining

Post-Staining

Deparaffinize in Xylene

Rehydrate through graded alcohols

Wash in distilled water

Stain with Hematoxylin

Differentiate in acid alcohol

Bluing in tap water

Counterstain with
C.I. Acid Red 138

Dehydrate through graded alcohols

Clear in Xylene

Mount with coverslip

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start Validation

Prepare Tissue Sections
(Consistent Fixation & Processing)

Stain with Optimized
C.I. Acid Red 138 Protocol

Assess Staining Quality
(Intensity, Specificity, Contrast)

Intra-run Reproducibility
(Multiple slides, same run)

Inter-run Reproducibility
(Same protocol, different days)

Compare with Standard Stain
(e.g., Eosin)

Validation Complete
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To cite this document: BenchChem. [Investigating C.I. Acid Red 138 for Histological
Applications: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101276#investigating-c-i-acid-red-138-for-
histological-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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